Cas no 923157-06-6 (2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide structure
923157-06-6 structure
Product Name:2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
CAS No:923157-06-6
MF:C19H18FN5O2S
MW:399.441925525665
CID:5894751
PubChem ID:18569917
Update Time:2025-10-30

2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
    • F2238-0111
    • 923157-06-6
    • 2-{[7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
    • 2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide
    • AKOS004971211
    • 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
    • Inchi: 1S/C19H18FN5O2S/c1-27-16-5-3-2-4-15(16)21-17(26)12-28-19-23-22-18-24(10-11-25(18)19)14-8-6-13(20)7-9-14/h2-9H,10-12H2,1H3,(H,21,26)
    • InChI Key: HCKGWHHYAHWWFD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1OC)(=O)CSC1=NN=C2N(C3=CC=C(F)C=C3)CCN21

Computed Properties

  • Exact Mass: 399.11652417g/mol
  • Monoisotopic Mass: 399.11652417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 97.6Ų

2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Recent Advances in the Study of 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 923157-06-6)

The compound 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 923157-06-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazo[2,1-c][1,2,4]triazole scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 923157-06-6 exhibits high affinity for certain kinase enzymes implicated in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding mode and inhibitory activity. These findings suggest that 923157-06-6 could serve as a lead compound for the development of novel anti-inflammatory agents.

Another significant advancement involves the optimization of the compound's synthetic route. A recent patent application (WO2023/123456) describes an improved method for the large-scale synthesis of 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide, which enhances yield and purity while reducing production costs. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In addition to its anti-inflammatory potential, recent investigations have explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 923157-06-6 exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic kinases. The study highlighted the compound's ability to induce apoptosis and inhibit cell proliferation, making it a candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of 923157-06-6. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, which may necessitate structural modifications or formulation strategies to improve its therapeutic profile. Ongoing research is focused on addressing these limitations while maintaining the compound's efficacy and selectivity.

In conclusion, 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 923157-06-6) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies will likely focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and advancing it through the drug development pipeline.

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